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Compound of Interest

Compound Name: 3-Methoxycinnamic acid

Cat. No.: B145887

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents like 3-Methoxycinnamic acid are paramount to ensuring
laboratory safety and environmental compliance. This guide provides a clear, step-by-step
process for the safe disposal of 3-Methoxycinnamic acid, aligning with standard laboratory
safety protocols and regulatory requirements.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 3-Methoxycinnamic acid with
appropriate personal protective equipment (PPE). This compound is classified as a skin and
eye irritant.[1][2]

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]

e Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[3]

» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[3]

» Respiratory Protection: In case of insufficient ventilation or generation of dust, use a dust
mask (e.g., N95 type).[2]

Step-by-Step Disposal Procedure
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The recommended disposal method for 3-Methoxycinnamic acid is to engage a licensed
professional waste disposal service. Always adhere to national and local regulations for
chemical waste disposal.[4]

o Collection of Waste:
o Carefully sweep up solid 3-Methoxycinnamic acid, avoiding the generation of dust.[5]

o Place the collected material into a suitable, clearly labeled, and tightly sealed container for
disposal.[3][5]

o Do not mix with other waste materials.[4]
o Storage of Waste:

o Store the waste container in a cool, dry, and well-ventilated area away from incompatible
substances such as strong oxidizing agents.[3][6]

o Ensure the storage area is equipped with an eyewash station and a safety shower.[6]
e Arranging for Disposal:
o Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.

o Provide the waste disposal company with the Safety Data Sheet (SDS) for 3-
Methoxycinnamic acid to ensure they have all the necessary information for safe
handling and disposal.

o Dispose of the contents and the container in accordance with an approved waste disposal
plant.[4][7][8]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 3-
Methoxycinnamic acid.
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Property Value

Molecular Formula C10H1003

Molecular Weight 178.18 g/mol

Melting Point 116 - 119 °C (240.8 - 246.2 °F)[3]

GHS Hazard Codes

H315 (Causes skin irritation), H319 (Causes

serious eye irritation)[2]

Storage Class

11 (Combustible Solids)[2]

WGK (Germany)

WGK 3 (highly hazardous for water)[2]

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper

disposal of 3-Methoxycinnamic acid.
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3-Methoxycinnamic Acid Disposal Workflow

Preparation

Identify 3-Methoxycinnamic acid for disposal

Wear appropriate PPE:
- Safety goggles

- Gloves

- Lab coat

Collection & [Containment

Carefully sweep up solid material

;

Avoid generating dust

;

Place in a suitable, sealed, and labeled container

Storage & Disposal

Store container in a cool, dry, well-ventilated area

;
;

Provide SDS to disposal service

;

Click to download full resolution via product page

Disposal workflow for 3-Methoxycinnamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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